Cas no 493042-10-7 (L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-amino-)
493042-10-7 structure
Product Name:L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-amino-
CAS No:493042-10-7
MF:C18H21N3O5S2
MW:423.506441831589
CID:1519996
Update Time:2024-08-24
L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-amino- Chemical and Physical Properties
Names and Identifiers
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- L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-amino-
- L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-amino- (9CI)
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- Inchi: 1S/C18H21N3O5S2/c19-13-7-5-12(6-8-13)11-14(18(23)24)20-17(22)15-3-1-9-21(15)28(25,26)16-4-2-10-27-16/h2,4-8,10,14-15H,1,3,9,11,19H2,(H,20,22)(H,23,24)/t14-,15-/m0/s1
- InChI Key: ZNCVZSPTRGVBNU-GJZGRUSLSA-N
- SMILES: C(O)(=O)[C@H](CC1=CC=C(N)C=C1)NC(=O)[C@@H]1CCCN1S(C1SC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 423.09243
Experimental Properties
- Density: 1.472±0.06 g/cm3(Predicted)
- PSA: 129.8
- pka: 3.42±0.10(Predicted)
L-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-4-amino- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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